Cas no 63234-71-9 (1-Aminopyrrolidine Hydrochloride)

• Product Name: 1-Aminopyrrolidine Hydrochloride
• CAS No: 63234-71-9
• MF: C₄H₁₁ClN₂
• MW: 122.596539735794
• MDL: MFCD00003172
• CID: 58014
• PubChem ID: 3017392
• Update Time: 2025-06-10

1-Aminopyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidin-1-amine hydrochloride
• 1-AMINOPYRROLIDINE HYDROCHLORIDE
• 1-amino-pyrrolidine hydrochloride
• 1-Pyrrolidinamine hydrochloride
• l-aminopyrrolidine hydrochloride
• N-Aminopyrrolidine hydrochloride
• Pyrrolidin-1-amine HCl
• Pyrrolidylamine hydrochloride
• 1-Pyrrolidinamine,monohydrochloride (9CI)
• Pyrrolidine, 1-amino-, hydrochloride (7CI)
• 1-Aminopyrrolidine hydrochloride
• EN300-200088
• Pyrrolidin-1-amine--hydrogen chloride (1/1)
• 1-Aminopyrrolidine hydrochloride, technical grade
• MFCD00003172
• UX96930000
• N-aminopyrrolidine HCl
• PYRROLIDINE, 1-AMINO-, HYDROCHLORIDE
• SCHEMBL286147
• NIOSH/UX9693000
• AS-54559
• 1-Aminopyrrolidine HCl
• pyrrolidin-1-aminehydrochloride
• NS00056293
• CS-W001610
• S12058
• pyrrolidin-1-amine;hydrochloride
• AKOS015848279
• KTVYGDJRKCXTRA-UHFFFAOYSA-N
• EINECS 264-040-2
• Pyrrolidin-1-amine monohydrochloride
• pyrrolidin-1-ylamine hydrochloride
• 63234-71-9
• A834287
• DTXSID90979271
• J-524151
• FT-0684866
• AB91404
• pyrrolidin-1-amine,hydrochloride
• 1-Aminopyrrolidine Hydrochloride

• MDL： MFCD00003172
• Inchi： 1S/C4H10N2.ClH/c5-6-3-1-2-4-6;/h1-5H2;1H
• InChI Key： KTVYGDJRKCXTRA-UHFFFAOYSA-N
• SMILES： Cl.N1(CCCC1)N

Computed Properties

• Exact Mass: 122.06100
• Monoisotopic Mass: 122.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 38.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2

Experimental Properties

• Melting Point: 109-126 °C (lit.)
• Boiling Point: 112.3°Cat760mmHg
• Flash Point: 28.1°C
• PSA: 29.26000
• LogP: 1.39610

1-Aminopyrrolidine Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on 1-Aminopyrrolidine Hydrochloride

Recent Advances in the Study of 1-Aminopyrrolidine Hydrochloride (CAS: 63234-71-9) in Chemical Biology and Pharmaceutical Research

1-Aminopyrrolidine Hydrochloride (CAS: 63234-71-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, known for its pyrrolidine backbone and amine functionality, has been widely utilized as a building block in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The unique structural features of 1-Aminopyrrolidine Hydrochloride make it a versatile intermediate in medicinal chemistry, enabling the design of compounds with enhanced pharmacokinetic and pharmacodynamic properties.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-Aminopyrrolidine Hydrochloride in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The study demonstrated that derivatives of this compound exhibited high affinity for serotonin transporters, suggesting potential applications in the treatment of depression and anxiety disorders. The researchers employed a combination of computational modeling and in vitro assays to optimize the molecular structure, resulting in compounds with improved selectivity and reduced off-target effects. These findings highlight the importance of 1-Aminopyrrolidine Hydrochloride as a key intermediate in the development of next-generation antidepressants.

Another notable application of 1-Aminopyrrolidine Hydrochloride is in the field of antimicrobial research. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyrrolidine-based antibiotics using this compound as a starting material. The researchers synthesized a series of derivatives and evaluated their activity against multidrug-resistant bacterial strains. Several compounds exhibited potent antibacterial activity, with minimal cytotoxicity to human cells. This research underscores the potential of 1-Aminopyrrolidine Hydrochloride in addressing the global challenge of antibiotic resistance, providing a foundation for the development of new antimicrobial agents.

Recent advancements in synthetic methodologies have also expanded the utility of 1-Aminopyrrolidine Hydrochloride in pharmaceutical research. A study in Organic Letters described a novel catalytic asymmetric synthesis route for this compound, enabling the production of enantiomerically pure derivatives. This breakthrough is particularly significant for the development of chiral drugs, where the stereochemistry of the active ingredient plays a critical role in its efficacy and safety. The study demonstrated that the enantiopure form of 1-Aminopyrrolidine Hydrochloride could serve as a valuable precursor for the synthesis of optically active pharmaceuticals, reducing the need for costly and time-consuming resolution processes.

In conclusion, 1-Aminopyrrolidine Hydrochloride (CAS: 63234-71-9) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its versatility as a building block, combined with recent advancements in synthetic chemistry and drug design, has opened new avenues for the development of therapeutic agents. Ongoing research is expected to further elucidate its potential applications, particularly in the areas of neurology, infectious diseases, and oncology. As the field progresses, this compound is likely to remain a cornerstone in the discovery and optimization of novel bioactive molecules.